Heptacyclo(11.11.1.13,9.15,21.17,19.111,17.115,23)dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-

Specification

• CAS No.: 18923-59-6
• Molecular Formula: C72H60O18Si12
• Molecular Weight: 1550.3 g/mol
• IUPAC Name: 1,3,5,7,9,11,13,15,17,19,21,23-dodecakis-phenyl-2,4,6,8,10,12,14,16,18,20,22,24,25,26,27,28,29,30-octadecaoxa-1,3,5,7,9,11,13,15,17,19,21,23-dodecasilaheptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]triacontane
• Standard InChI: InChI=1S/C72H60O18Si12/c1-13-37-61(38-14-1)91-73-99(69-53-29-9-30-54-69)76-94(64-43-19-4-20-44-64)83-97(67-49-25-7-26-50-67)79-100(89-99,70-55-31-10-32-56-70)74-92(81-91,62-39-15-2-16-40-62)86-96(66-47-23-6-24-48-66)78-101(71-57-33-11-34-58-71)75-93(85-91,63-41-17-3-18-42-63)82-95(87-94,65-45-21-5-22-46-65)77-102(90-101,72-59-35-12-36-60-72)80-98(84-96,88-97)68-51-27-8-28-52-68/h1-60H
• Standard InChI Key: ZDJQTJDLPJRVLU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)[Si]23O[Si]4(O[Si]5(O[Si](O2)(O[Si]6(O[Si]7(O[Si]8(O[Si](O6)(O[Si](O3)(O[Si](O4)(O[Si](O8)(O[Si](O7)(O5)C9=CC=CC=C9)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1
• Canonical SMILES: C1=CC=C(C=C1)[Si]23O[Si]4(O[Si]5(O[Si](O2)(O[Si]6(O[Si]7(O[Si]8(O[Si](O6)(O[Si](O3)(O[Si](O4)(O[Si](O8)(O[Si](O7)(O5)C9=CC=CC=C9)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1

Introduction

Heptacyclo(11.11.1.13,9.15,21.17,19.111,17.115,23)dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-, commonly referred to by its CAS number 18923-59-6, is a complex organosilicon compound. It belongs to the family of silsesquioxanes, which are known for their cage-like structure composed of silicon and oxygen atoms, with organic groups attached to the silicon atoms. In this compound, twelve phenyl groups are attached to the silicon atoms, forming a highly symmetrical and stable structure.

Synonyms and Identifiers

This compound is known by several synonyms, including:

• Heptacyclo[11.11.1.13,9.15,21.17,19.111,17.115,23]dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl-

• Dodecaphenyl-silsesquioxane

• Dodeca(phenylsilasesquioxane)

• PSS-dodecaphenyl substituted.

Identifiers include:

• CAS Number: 18923-59-6

• PubChem CID: 16132534

• InChI Key: ZDJQTJDLPJRVLU-UHFFFAOYSA-N.

Applications and Research Findings

Heptacyclo(11.11.1.13,9.15,21.17,19.111,17.115,23)dodecasiloxane, 1,3,5,7,9,11,13,15,17,19,21,23-dodecaphenyl- is utilized in various fields due to its unique properties:

• Materials Science: It is used as a building block for the synthesis of advanced materials, such as nanocomposites and hybrid polymers, due to its ability to enhance thermal stability and mechanical properties.

• Catalysis: The compound can serve as a support for catalysts, providing a stable framework for catalytic reactions.

• Optoelectronics: Its high thermal stability makes it suitable for applications in optoelectronic devices.

Safety and Environmental Considerations

The compound is classified under the German Water Hazard Class (WGK) as 3, indicating it is hazardous to water. It is also registered in the EPA Substance Registry System. Handling and disposal should follow appropriate safety protocols to minimize environmental impact.